2-methoxy-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)nicotinamide

• IUPAC Name: 2-methoxy-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H21N5O3/c1-11-10-14(23)21-17(19-11)22-8-5-12(6-9-22)20-15(24)13-4-3-7-18-16(13)25-2/h3-4,7,10,12H,5-6,8-9H2,1-2H3,(H,20,24)(H,19,21,23)
• InChI Key: XGDHZBZVUREKEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=C(N=CC=C3)OC
• Molecular Formula: C17H21N5O3
• Molecular Weight: 343.4 g/mol

Description

2-methoxy-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)nicotinamide is a useful research compound. Its molecular formula is C17H21N5O3 and its molecular weight is 343.387. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of nicotinamide derivatives, including those involving 2-methoxy-3-cyanopyridines, highlights the chemical versatility of these compounds. Abdel-Aziz (2007) detailed a method for the facile preparation of nicotinamide and nicotinic acid derivatives through Lewis acid-promoted nucleophilic displacement reactions, which underscores the synthetic utility of these molecules in creating structurally diverse compounds with potential biological activity (Abdel-Aziz, 2007).

Biological Applications

Nicotinamide derivatives have been explored for their therapeutic potential, including as anti-inflammatory and analgesic agents. A study by Abu-Hashem et al. (2020) synthesized novel compounds from visnaginone and khellinone, demonstrating significant COX-2 inhibition, analgesic, and anti-inflammatory activities, highlighting the therapeutic applications of nicotinamide-related compounds (Abu-Hashem et al., 2020).

Corrosion Inhibition

Research by Kaya et al. (2016) on piperidine derivatives, which are structurally related to the specified compound, indicated their potential as corrosion inhibitors for iron. This study underscores the broader applicability of such compounds beyond pharmacology, extending into materials science and engineering (Kaya et al., 2016).

Herbicidal Activity

The exploration of nicotinamide derivatives as herbicides is another fascinating application. Yu et al. (2021) synthesized N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid, some of which showed promising herbicidal activity against bentgrass and duckweed, pointing to the potential of nicotinamide derivatives in agricultural sciences (Yu et al., 2021).